Cas no 832078-35-0 (L-Phenylalanine, 2-methylalanyl-L-phenylalanyl-)

• Product name: L-Phenylalanine, 2-methylalanyl-L-phenylalanyl-
• CAS No: 832078-35-0
• MF: C₂₂H₂₇N₃O₄
• MW: 397.46748
• CID: 676969
• PubChem ID: 71416136

L-Phenylalanine, 2-methylalanyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 2-methylalanyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[(2-amino-2-methylpropanoyl)amino]-3-phenylpropanoyl]amino]-3-phenylpropanoic acid
• 832078-35-0
• DTXSID20835538
• 2-Methylalanyl-L-phenylalanyl-L-phenylalanine

• Inchi： InChI=1S/C22H27N3O4/c1-22(2,23)21(29)25-17(13-15-9-5-3-6-10-15)19(26)24-18(20(27)28)14-16-11-7-4-8-12-16/h3-12,17-18H,13-14,23H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t17-,18-/m0/s1
• InChI Key： YFAIVPCWNXQGIB-ROUUACIJSA-N
• SMILES： CC(C)(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)O)N

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 122Ų